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Compound of Interest

Compound Name: 5-Hydroxynicotinic acid

Cat. No.: B121310

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of various crystallization techniques for 5-
Hydroxynicotinic acid (5HNA), a nicotinic acid analog. The information compiled from recent
studies is intended to guide researchers in obtaining crystalline SHNA in different forms,
including microcrystalline powders, spherical clusters, and solvates. This document outlines
pH-dependent crystallization, solvent-mediated morphology control, and the formation of
solvates, presenting quantitative data and detailed experimental protocols.

Data Presentation

The following tables summarize the key quantitative data related to the synthesis, purity, and
physical properties of 5-Hydroxynicotinic acid.

Table 1: Synthesis Yield of 5-Hydroxynicotinic Acid

Synthesis Method Reactants Yield (%) Reference

5-bromonicotinic acid,

Copper-catalyzed NaOH, Copper sulfate ]
hydroxylation pentahydrate, Copper
powder
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Table 2: Purity and Physical Properties of 5-Hydroxynicotinic Acid

Parameter Value Analysis Method Reference
Purity >08.0% HPLC [2]
Purity >98.0% Neutralization Titration  [2]
Melting Point 295.0 - 300.0 °C Not specified [2]
Loss on Drying <1.00% Not specified [2]
Residue on Ignition <0.50% Not specified [2]
Total Impurities <2.00% Not specified [2]

Table 3: Qualitative Solubility Trends of 5-Hydroxynicotinic Acid at 293 £ 2 K

Solvent Relative Solubility Reference

SHNA = 6HNA < 2HNA <

Water [3]
4HNA
6HNA < 5HNA < 2HNA =

Ethanol [3]
4HNA

Note: Specific quantitative solubility data (e.g., in g/100 mL or mol/L) as a function of
temperature and pH is not readily available in the reviewed literature. The trends are based on
a comparative study of hydroxynicotinic acid isomers.

Experimental Workflows and Logical Relationships

The following diagram illustrates the general workflow for the crystallization of 5-
Hydroxynicotinic acid, from starting material to final crystal characterization.
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General workflow for 5-Hydroxynicotinic acid crystallization.

Experimental Protocols

The following are detailed methodologies for key crystallization techniques cited in the
literature.

Protocol 1: pH-Dependent Crystallization in Aqueous
Media

This protocol describes the crystallization of SHNA from water by adjusting the pH. The
morphology of the resulting crystals is highly dependent on the final pH of the solution.[4][5]

Materials:
» Purified 5-Hydroxynicotinic acid
e Deionized water

e Hydrochloric acid (HCI) solution (e.g., 1 M)
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Sodium hydroxide (NaOH) solution (e.g., 1 M)

pH meter

Crystallization vials

Filtration apparatus
Procedure:

o Prepare a saturated or near-saturated solution of 5-Hydroxynicotinic acid in deionized
water at room temperature.

 Divide the stock solution into several crystallization vials.

o Adjust the pH of the solution in each vial to a target value ranging from 0 to 14 using the HCI
or NaOH solutions. Monitor the pH using a calibrated pH meter.

o Loosely cap the vials to allow for slow evaporation of the solvent at room temperature.

o Observe the vials for crystal formation over several days. The crystallization outcome can
range from individual crystals of various shapes and sizes to microcrystalline powders,
aggregates, or amorphous solids.[4]

e Once a sufficient amount of solid has formed, isolate the crystals by filtration.
e Wash the isolated solid with a small amount of cold deionized water.
e Dry the crystals under vacuum or in a desiccator.

o Characterize the resulting solid form using techniques such as Powder X-ray Diffraction
(PXRD) and Scanning Electron Microscopy (SEM).

Protocol 2: Formation of Crystalline Spherical Clusters
by Solvent Evaporation

This protocol details the formation of spherical crystal clusters of 5SHNA using different solvent
systems. The size and morphology of the clusters are influenced by the solvent composition.
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Materials:

Purified 5-Hydroxynicotinic acid

Solvents: Dimethyl sulfoxide (DMSO), Water, Tetrahydrofuran (THF), Ethyl acetate (EtOAc)

Crystallization vials

Filtration apparatus (e.g., with PTFE membrane)

Procedure for Water/DMSO (95:5 v/v) System:

e Prepare a 95:5 (v/v) mixture of water and DMSO.

» Add 5-Hydroxynicotinic acid to the solvent mixture to create a suspension.
e Heat the suspension to 50 °C with stirring to facilitate dissolution.

 Filter the hot solution to remove any undissolved particles.

o Transfer the filtrate to a clean crystallization vial and allow the solvent to evaporate at room
temperature under a fume hood.

o Crystalline spherical clusters are typically observed after approximately 6 days.

Procedure for THF/DMSO (95:5 v/v) System:

Prepare a 95:5 (v/v) mixture of THF and DMSO.

Add 5-Hydroxynicotinic acid to the solvent mixture and heat to 50 °C to form a suspension.

Filter the hot suspension.

Allow the filtrate to evaporate at room temperature.

Crystalline spherical clusters are expected to form within 3 days.

Procedure for EtOAc/Water (95:5 v/v) System:
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e Prepare a 95:5 (v/v) mixture of ethyl acetate and water.

o Follow the same procedure of suspension preparation at 50 °C, filtration, and solvent
evaporation at room temperature.

Characterization:

e The resulting spherical clusters can be characterized by optical microscopy, SEM for
morphology and size, and PXRD for crystallinity.

Protocol 3: Selective Crystallization of Tautomers as
Solvates

This protocol describes the formation of a hydrate or a DMSO solvate of 5SHNA, which allows
for the selective crystallization of different tautomeric forms.

Materials:

Purified 5-Hydroxynicotinic acid

Deionized water

Dimethyl sulfoxide (DMSO)

Crystallization vials

Procedure for 5SHNA Hydrate Formation:

e Prepare a saturated solution of 5-Hydroxynicotinic acid in deionized water.

» Allow the solution to slowly evaporate at room temperature.

e The resulting crystals will likely be the hydrate form, where the 5SHNA exists in a zwitterionic
tautomeric conformation.

Procedure for 5SHNA DMSO Solvate Formation:

e Prepare a saturated solution of 5-Hydroxynicotinic acid in DMSO.
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» Allow the solution to slowly evaporate at room temperature.

e The crystals formed will likely be the DMSO solvate, in which the 5HNA is in a nonionic
tautomeric conformation.

Note on Stability:
e The 5HNA hydrate (5HNA-H20) may spontaneously lose water.

e The 5HNA DMSO solvate (5SHNA-DMSO) is thermodynamically stable in the presence of
DMSO vapor but can become unstable when exposed to a solvent-free atmosphere.

Signaling Pathways and Logical Relationships

The following diagram illustrates the relationship between the chosen crystallization conditions
and the resulting solid-state form of 5-Hydroxynicotinic acid.
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Factors influencing the solid form of 5-Hydroxynicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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